Cas no 62589-11-1 ((Diphenylcarbene) chromium pentacarbonyl)

• Product Name: (Diphenylcarbene) chromium pentacarbonyl
• CAS No: 62589-11-1
• MF: C₁₈H₁₀CrO₅
• MW: 358.265106678009
• CID: 5234922
• Update Time: 2026-03-08

(Diphenylcarbene) chromium pentacarbonyl Chemical and Physical Properties

Names and Identifiers

• (Diphenylcarbene) chromium pentacarbonyl

• Inchi： 1S/C13H10.5CO.Cr/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;5*1-2;/h1-10H;;;;;;
• InChI Key： DTEBAQQKAWUPSI-UHFFFAOYSA-N
• SMILES： [Cr]=C(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (Diphenylcarbene) chromium pentacarbonyl

Diphenylcarbene) chromium pentacarbonyl and CAS No. 62589-11-1: A Comprehensive Overview

Diphenylcarbene) chromium pentacarbonyl, identified by the CAS number 62589-11-1, is a compound of significant interest in the field of organometallic chemistry and catalysis. This organochromium complex has garnered attention due to its unique structural and electronic properties, which make it a valuable tool in various synthetic transformations. The compound's composition, involving a chromium center coordinated to pentacarbonyl ligands and a diphenylcarbene moiety, imparts exceptional reactivity and selectivity in chemical reactions.

The synthesis of Diphenylcarbene) chromium pentacarbonyl typically involves the reaction of chromium(II) precursors with diphenylcarbene sources in the presence of carbon monoxide. This process highlights the compound's reliance on controlled conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these reactions, making the preparation of this complex more accessible to researchers.

One of the most compelling aspects of Diphenylcarbene) chromium pentacarbonyl is its role as a catalyst in cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The compound's ability to facilitate C-C bond formation under mild conditions has made it a subject of extensive research. For instance, studies have demonstrated its effectiveness in promoting Suzuki-Miyaura and Heck reactions, which are widely used in industrial applications.

The electronic properties of Diphenylcarbene) chromium pentacarbonyl are another area of intense investigation. The presence of the diphenylcarbene ligand introduces significant π-character into the metal center, influencing its reactivity and stability. This feature has been exploited in designing novel catalysts for oxidation reactions. Recent research has shown that this compound can efficiently oxidize alcohols to aldehydes and ketones with high selectivity, outperforming many traditional catalysts.

In addition to its catalytic applications, Diphenylcarbene) chromium pentacarbonyl has been explored for its potential in material science. Its unique electronic structure makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Studies have shown that this compound can enhance the performance of these materials by improving charge transport properties. This opens up new avenues for developing advanced electronic devices.

The stability of Diphenylcarbene) chromium pentacarbonyl under various conditions is another critical factor influencing its utility. Research has focused on understanding how environmental factors such as light, temperature, and solvent polarity affect its reactivity. These studies have provided valuable insights into designing more robust catalysts that can operate under diverse conditions without degradation.

The computational studies on Diphenylcarbene) chromium pentacarbonyl have also contributed significantly to our understanding of its properties. Advanced computational methods have allowed researchers to predict reaction mechanisms and optimize synthetic pathways with high accuracy. These predictions have been validated experimentally, underscoring the importance of computational chemistry in modern research.

The future prospects for Diphenylcarbene) chromium pentacarbonyl are promising, with ongoing research aimed at expanding its applications. One area of focus is the development of greener catalytic systems that minimize waste and energy consumption. Additionally, efforts are underway to explore its potential in pharmaceutical synthesis, where it could serve as a more efficient alternative to traditional catalysts.

In conclusion, Diphenylcarbene) chromium pentacarbonyl, with its CAS number 62589-11-1, represents a fascinating compound with broad applications in catalysis, material science, and beyond. Its unique properties make it a valuable tool for researchers seeking innovative solutions to complex chemical challenges. As our understanding of this compound continues to grow, so too will its impact on various scientific disciplines.